Cas no 1350513-39-1 ((3-methoxyphenyl)methylboronic acid)

• Product Name: (3-methoxyphenyl)methylboronic acid
• CAS No: 1350513-39-1
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• CID: 5911020
• PubChem ID: 63701985
• Update Time: 2025-06-08

(3-methoxyphenyl)methylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-methoxyphenyl)methylboronic acid
• 1350513-39-1
• (3-Methoxybenzyl)boronic acid
• AKOS013013091
• [(3-methoxyphenyl)methyl]boronic acid
• SCHEMBL3283941
• EN300-1253036

• Inchi： 1S/C8H11BO3/c1-12-8-4-2-3-7(5-8)6-9(10)11/h2-5,10-11H,6H2,1H3
• InChI Key： BSHKXMVLIGBFGX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CB(O)O

Computed Properties

• Exact Mass: 166.0801244g/mol
• Monoisotopic Mass: 166.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (3-methoxyphenyl)methylboronic acid

Introduction to (3-methoxyphenyl)methylboronic Acid (CAS No. 1350513-39-1)

(3-methoxyphenyl)methylboronic acid, with the chemical formula C₈H₉BO₃, is a significant compound in the field of pharmaceutical chemistry and materials science. This boronic acid derivative has garnered considerable attention due to its versatile applications in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The compound's unique structural features, including a methoxy-substituted phenyl ring and a boronic acid functional group, make it an invaluable reagent for constructing complex molecular architectures.

The CAS number 1350513-39-1 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a phenyl ring substituted with a methoxy group at the 3-position and a boronic acid moiety attached to the methyl group. This configuration imparts specific chemical properties that enhance its utility in various synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in the use of boronic acids as key intermediates in drug development. The ability of boronic acids to participate in metal-catalyzed cross-coupling reactions has opened new avenues for the synthesis of biologically active molecules. Specifically, (3-methoxyphenyl)methylboronic acid has been employed in the preparation of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most prominent applications of this compound is in the Suzuki-Miyaura cross-coupling reaction, where it serves as a critical coupling partner for the formation of carbon-carbon bonds. This reaction is widely utilized in the synthesis of complex organic molecules, including natural products and pharmacologically active compounds. The methoxy group in the phenyl ring enhances the reactivity of the boronic acid, making it an efficient substrate for these transformations.

Recent research has highlighted the role of (3-methoxyphenyl)methylboronic acid in the development of targeted therapeutics. For instance, studies have demonstrated its utility in generating novel inhibitors of kinases and other enzymes involved in disease pathways. The precision with which this compound can be incorporated into molecular frameworks allows for the design of highly specific inhibitors with minimal off-target effects.

The compound's stability under various reaction conditions also makes it a preferred choice for industrial-scale synthesis. Unlike some other boronic acids that may degrade under harsh conditions, CAS no 1350513-39-1 maintains its integrity, ensuring consistent yields and high-quality products. This reliability is crucial for pharmaceutical manufacturers who require reproducible synthetic routes for large-scale production.

In addition to its pharmaceutical applications, (3-methoxyphenyl)methylboronic acid has found utility in materials science. Its ability to participate in cross-coupling reactions enables the creation of advanced materials with tailored properties. For example, researchers have used this compound to develop conductive polymers and organic semiconductors, which are essential components in electronic devices and sensors.

The synthesis of (3-methoxyphenyl)methylboronic acid typically involves halogenation followed by Miyaura borylation or direct boronation methods. These synthetic routes have been optimized over time to ensure high yields and purity, making the compound readily available for research and industrial purposes. Advances in catalytic systems have further improved the efficiency of these processes, reducing reaction times and minimizing byproduct formation.

From a regulatory perspective, (3-methoxyphenyl)methylboronic acid is classified as a specialty chemical rather than a hazardous material. This classification simplifies its handling and transportation, allowing researchers and manufacturers to focus on its scientific applications without unnecessary regulatory burdens. However, standard laboratory practices should always be followed to ensure safety during its use.

The future prospects for this compound are promising, with ongoing research exploring new synthetic methodologies and applications. As drug discovery continues to evolve, (3-methoxyphenyl)methylboronic acid is expected to remain a cornerstone in medicinal chemistry due to its versatility and efficacy. Its role in enabling efficient cross-coupling reactions will continue to drive innovation across multiple scientific disciplines.